Cas no 1248003-63-5 (1-bromo-3-(2-bromo-1-ethoxyethyl)benzene)

• Product Name: 1-bromo-3-(2-bromo-1-ethoxyethyl)benzene
• CAS No: 1248003-63-5
• MF: C₁₀H₁₂Br₂O
• MW: 308.00968170166
• CID: 6033817
• PubChem ID: 62113198
• Update Time: 2025-06-14

1-bromo-3-(2-bromo-1-ethoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(2-bromo-1-ethoxyethyl)benzene
• AKOS011393061
• 1248003-63-5
• EN300-1135157

• Inchi： 1S/C10H12Br2O/c1-2-13-10(7-11)8-4-3-5-9(12)6-8/h3-6,10H,2,7H2,1H3
• InChI Key： OTVNABNXQIKNFZ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)Br)OCC

Computed Properties

• Exact Mass: 307.92344g/mol
• Monoisotopic Mass: 305.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-bromo-3-(2-bromo-1-ethoxyethyl)benzene

Comprehensive Overview of 1-bromo-3-(2-bromo-1-ethoxyethyl)benzene (CAS No. 1248003-63-5)

1-bromo-3-(2-bromo-1-ethoxyethyl)benzene (CAS No. 1248003-63-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine substitutions and an ethoxyethyl side chain, makes it a versatile building block for cross-coupling reactions and functional group transformations. This article delves into its properties, applications, and relevance in modern green chemistry and AI-driven drug discovery trends.

The compound’s CAS No. 1248003-63-5 ensures precise identification in regulatory and commercial contexts, addressing growing demands for traceability in supply chain optimization. Researchers increasingly focus on its role in Suzuki-Miyaura coupling, a reaction pivotal for constructing biaryl scaffolds in targeted therapeutics. Notably, its lipophilicity and electron-withdrawing characteristics align with trends in bioavailability enhancement, a hot topic in pharmacokinetics discussions.

From an industrial perspective, 1-bromo-3-(2-bromo-1-ethoxyethyl)benzene is gaining attention for its potential in sustainable synthesis. With the rise of circular economy models, chemists explore solvent-free or catalytic methodologies to minimize waste. Its compatibility with flow chemistry systems also answers the call for process intensification—a key search term among process chemists.

Analytical techniques like HPLC and NMR are critical for quality control of CAS No. 1248003-63-5. Recent publications highlight its characterization via high-resolution mass spectrometry (HRMS), addressing user queries about structural elucidation best practices. Furthermore, its stability under ambient storage conditions makes it a practical choice for laboratory-scale and industrial-scale applications alike.

In the context of material science, this compound serves as a precursor for liquid crystals and organic semiconductors, aligning with trends in flexible electronics. Its aromatic core and halogenated moieties enable precise tuning of optoelectronic properties, a frequent search topic among nanotechnology enthusiasts.

To conclude, 1-bromo-3-(2-bromo-1-ethoxyethyl)benzene exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its relevance to drug development, green chemistry, and advanced materials ensures sustained interest across multidisciplinary fields. Future research may explore its derivatives for personalized medicine or energy storage solutions—topics dominating scientific forums and patent filings today.